An In-depth Technical Guide to Hexane-1,3-diamine: Chemical Properties and Structure
An In-depth Technical Guide to Hexane-1,3-diamine: Chemical Properties and Structure
For Researchers, Scientists, and Drug Development Professionals
Abstract
Hexane-1,3-diamine is a difunctional aliphatic amine with potential applications in organic synthesis and materials science. This document provides a comprehensive overview of its chemical structure, physicochemical properties, and key safety information. While direct applications in drug development are not widely documented, the biological significance of related short-chain diamines suggests potential areas for future investigation. This guide consolidates available data, provides generalized experimental protocols for its characterization, and presents its structural and chemical properties in a format amenable to researchers.
Chemical Structure and Identification
Hexane-1,3-diamine, also known as 1,3-diaminohexane, is a six-carbon aliphatic diamine with amino groups located at the first and third positions of the hexane chain.
Molecular Structure
The chemical structure of Hexane-1,3-diamine is depicted below.
Caption: 2D representation of the Hexane-1,3-diamine molecule.
Chemical Identifiers
A summary of the key chemical identifiers for Hexane-1,3-diamine is provided in the table below.
| Identifier | Value |
| IUPAC Name | hexane-1,3-diamine[1] |
| CAS Number | 589-54-8[1] |
| Molecular Formula | C6H16N2[1] |
| Canonical SMILES | CCCC(CCN)N[1] |
| InChI | InChI=1S/C6H16N2/c1-2-3-6(8)4-5-7/h6H,2-5,7-8H2,1H3[1] |
| InChIKey | RPLXGDGIXIJNQD-UHFFFAOYSA-N[1] |
Physicochemical Properties
The following table summarizes the key physicochemical properties of Hexane-1,3-diamine.
| Property | Value | Source |
| Molecular Weight | 116.20 g/mol | [1] |
| Appearance | Colorless liquid (predicted) | - |
| Melting Point | 42-45 °C | - |
| Boiling Point | Not available | - |
| Density | 0.89 g/cm³ at 25 °C | - |
| Solubility | Soluble in water and various organic solvents (inferred from related compounds). | [2] |
| pKa (predicted) | pKa1 ≈ 9.8, pKa2 ≈ 10.9 (estimated based on similar aliphatic diamines) | - |
| LogP (predicted) | 0.8 | - |
Spectroscopic Data (Predicted and Analogous)
¹H NMR Spectroscopy (Predicted)
A predicted ¹H NMR spectrum of Hexane-1,3-diamine would exhibit complex splitting patterns due to the presence of multiple diastereotopic protons. The following are estimated chemical shifts:
-
δ 0.9 ppm (t, 3H): Terminal methyl group (CH₃).
-
δ 1.2-1.6 ppm (m, 4H): Methylene groups of the butyl chain (CH₂-CH₂).
-
δ 2.5-3.0 ppm (m, 3H): Methylene and methine protons adjacent to the amino groups (CH-NH₂ and CH₂-NH₂).
-
Variable (br s, 4H): Amine protons (NH₂), which are often broad and their chemical shift is dependent on solvent and concentration.
¹³C NMR Spectroscopy (Predicted)
A predicted ¹³C NMR spectrum of Hexane-1,3-diamine is shown below, with estimated chemical shifts.
Caption: Predicted 13C NMR chemical shifts for Hexane-1,3-diamine.
Infrared (IR) Spectroscopy (Analogous)
The IR spectrum of a primary amine like Hexane-1,3-diamine would be characterized by the following absorption bands, based on data for similar aliphatic amines:
| Wavenumber (cm⁻¹) | Vibration | Functional Group |
| 3300-3500 | N-H stretch | Primary amine |
| 2850-2960 | C-H stretch | Alkane |
| 1590-1650 | N-H bend (scissoring) | Primary amine |
| 1450-1470 | C-H bend | Alkane |
| 1000-1250 | C-N stretch | Aliphatic amine |
Mass Spectrometry (Analogous)
The mass spectrum of Hexane-1,3-diamine obtained by electron ionization (EI) would likely show a molecular ion peak (M⁺) at m/z = 116. Common fragmentation patterns for aliphatic amines would be expected, including alpha-cleavage adjacent to the nitrogen atoms, leading to the loss of alkyl radicals. The fragmentation pattern of hexane suggests that cleavage of C-C bonds is also likely.[3][4]
Synthesis and Reactivity
Synthesis
While a specific, detailed protocol for the synthesis of Hexane-1,3-diamine is not widely published, it can be prepared through established methods for the synthesis of 1,3-diamines.[5] One common approach involves the reduction of a corresponding dinitrile or the reductive amination of a suitable keto-amine or diketone. A generalized synthetic workflow is presented below.
Caption: Generalized synthetic workflow for 1,3-diamines.
Reactivity
Hexane-1,3-diamine exhibits the typical reactivity of a primary aliphatic diamine. The two amino groups can act as nucleophiles and bases. It will react with acids to form ammonium salts and with electrophiles such as alkyl halides, acyl chlorides, and aldehydes/ketones.
Safety and Handling
Hexane-1,3-diamine is expected to be a corrosive and potentially toxic compound. The following safety precautions should be observed:
-
Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[6] Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[6] Avoid inhalation of vapors and contact with skin and eyes.[6]
-
Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and acids.
-
Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.
Biological Activity and Drug Development Potential
There is currently no direct evidence in the scientific literature linking Hexane-1,3-diamine to specific signaling pathways or its use in drug development. However, short-chain aliphatic diamines are known to have biological significance. For instance, they can serve as building blocks for more complex biologically active molecules and have been investigated for their antimicrobial and other therapeutic properties.[7][8] The conformationally restricted 1,3-propanediamine scaffold is of interest in medicinal chemistry for developing enzyme inhibitors and receptor ligands.[9] Given the structural similarities, Hexane-1,3-diamine could be a candidate for derivatization and screening in various biological assays.
Experimental Protocols (Generalized)
The following are generalized experimental protocols for the characterization of a liquid amine like Hexane-1,3-diamine.
¹H and ¹³C NMR Spectroscopy
-
Sample Preparation: Dissolve approximately 10-20 mg of the amine in 0.6-0.8 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) in an NMR tube.
-
Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity.
-
Data Acquisition: Acquire the ¹H spectrum using a standard pulse sequence. For ¹³C NMR, a proton-decoupled pulse sequence is typically used to obtain singlets for each unique carbon atom.
-
Data Processing: Fourier transform the free induction decay (FID) to obtain the spectrum. Phase and baseline correct the spectrum. Integrate the signals in the ¹H spectrum to determine proton ratios.
Infrared (IR) Spectroscopy (ATR)
-
Sample Preparation: Place a small drop of the liquid amine directly onto the ATR crystal.
-
Background Collection: Collect a background spectrum of the clean, empty ATR crystal.
-
Sample Spectrum Collection: Lower the ATR press and apply gentle pressure to ensure good contact between the sample and the crystal. Collect the sample spectrum.
-
Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the absorbance or transmittance spectrum.
Gas Chromatography-Mass Spectrometry (GC-MS)
-
Sample Preparation: Prepare a dilute solution of the amine (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or methanol.
-
GC Method:
-
Injector: Set the injector temperature to a value that ensures rapid volatilization without thermal decomposition (e.g., 250 °C).
-
Column: Use a capillary column appropriate for the analysis of amines (e.g., a wax or a low-bleed 5% phenyl-methylpolysiloxane column).
-
Oven Program: Start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 250 °C) at a controlled rate (e.g., 10 °C/min) to separate the components of the sample.
-
-
MS Method:
-
Ionization: Use electron ionization (EI) at a standard energy of 70 eV.
-
Mass Analyzer: Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 30-300).
-
-
Data Analysis: Identify the peak corresponding to Hexane-1,3-diamine in the total ion chromatogram (TIC). Analyze the mass spectrum of this peak to identify the molecular ion and characteristic fragment ions.
Conclusion
Hexane-1,3-diamine is a simple aliphatic diamine with well-defined, albeit not extensively documented, chemical and physical properties. This guide provides a consolidated resource for researchers, summarizing its structure, properties, and generalized methods for its characterization. While its direct role in drug development is yet to be explored, the known biological activities of related diamines suggest that it could serve as a valuable scaffold for the synthesis of novel therapeutic agents. Further research is warranted to fully elucidate its reactivity, biological profile, and potential applications.
References
- 1. researchgate.net [researchgate.net]
- 2. bre.com [bre.com]
- 3. mass spectrum of hexane fragmentation pattern of m/z m/e ions for analysis and identification of hexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
- 4. chem.libretexts.org [chem.libretexts.org]
- 5. Synthetic methods for 1,3-diamines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
- 6. researchgate.net [researchgate.net]
- 7. journals.asm.org [journals.asm.org]
- 8. A minimalistic approach to develop new anti-apicomplexa polyamines analogs - PMC [pmc.ncbi.nlm.nih.gov]
- 9. montclair.edu [montclair.edu]
